(2-Bromo-3-fluorophenyl)methanethiol

• Molecular Formula: C7H6BrFS
• Molecular Weight: 221.09 g/mol
• SMILES: C1=CC(=C(C(=C1)F)Br)CS
• InChI: InChI=1S/C7H6BrFS/c8-7-5(4-10)2-1-3-6(7)9/h1-3,10H,4H2
• InChIKey: RFIPXUWEYHQNKB-UHFFFAOYSA-N

(2-Bromo-3-fluorophenyl)methanethiol: Overview

(2-Bromo-3-fluorophenyl)methanethiol (CAS 1852256-08-6) is a halogenated aryl methanethiol (benzenemethanethiol derivative) with molecular formula C₇H₆BrFS and molecular weight 221.09 g/mol . The compound features a benzyl thiol (-CH₂SH) group on a phenyl ring substituted with bromine at the 2-position and fluorine at the 3-position. This specific 2-bromo-3-fluoro substitution pattern creates a unique electronic and steric environment distinct from other bromo-fluoro regioisomers [1]. The bromine atom serves as a handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, SNAr), while the fluorine modulates electron density and metabolic stability. The compound is slightly soluble in water and more soluble in organic solvents such as ethanol and acetone .

Regioselective cross-coupling handle: ortho-Br with meta-F electronic modulation

Reported pharmacophoric fragment in TRPV1 antagonist SAR studies

Orthogonal reactivity: C-Br and –CH₂SH for sequential diversification

Fluorinated building block; ¹⁹F NMR monitoring potential

• [1] Imaizumi, H., Yamauchi, K., & Kano, N. (1997). Effect of Substituents on the Reactivity of Monosubstituted Benzyl Mercaptans in Hydrogen-Isotope Exchange Reaction. Radiochimica Acta, 79(1), 57-61. View Source

Specificity of (2-Bromo-3-fluorophenyl)methanethiol

Bromo-fluoro benzyl mercaptans are not interchangeable reagents. The position of halogen substituents on the aromatic ring governs both electronic properties (via Hammett σ constants) and steric accessibility of the reactive sites [1]. In cross-coupling reactions, the bromine at the ortho (2-) position exhibits distinct oxidative addition kinetics compared to para- or meta-substituted analogs, while the meta-fluorine exerts an electron-withdrawing inductive effect without the strong resonance donation seen in para-fluoro isomers [2]. In medicinal chemistry applications, the 2-bromo-3-fluorophenyl fragment has been embedded in a potent TRPV1 antagonist (Ki = 130 nM) where the specific halogen substitution pattern contributes to target binding [3]. Simple substitution with a regioisomeric bromo-fluoro benzyl mercaptan would alter both the reactivity profile in synthesis and the pharmacophoric geometry in biological applications, making generic replacement scientifically unsound without re-optimization.

2-Br-3-F substitution pattern

Regioisomer shift (e.g., 4-Br-2-F) may alter cross-coupling kinetics and binding geometry

Ortho-bromine modulated reactivity

Para- or meta-bromo analogs exhibit different oxidative addition rates, possibly changing chemoselectivity

Combined Br/F electron withdrawal (predicted thiol pKₐ ~8.4–8.9)

Alternative halogen patterns shift thiol acidity and nucleophilicity; conjugation efficiency may not transfer

• [1] Imaizumi, H., Yamauchi, K., & Kano, N. (1997). Effect of Substituents on the Reactivity of Monosubstituted Benzyl Mercaptans in Hydrogen-Isotope Exchange Reaction. Radiochimica Acta, 79(1), 57-61. View Source
• [2] The Hammett equation in organic chemistry. IUPAC Gold Book. For ortho-substituted benzyl mercaptans, steric effects modulate reactivity beyond electronic contributions alone. View Source
• [3] BindingDB Entry BDBM50272983. CHEMBL464384: 1-(2-bromo-3-fluorophenyl)-N-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)piperidine-4-carboxamide. Ki = 130 nM at human TRPV1. Bioorg. Med. Chem. Lett. 18: 4569-72 (2008). View Source

(2-Bromo-3-fluorophenyl)methanethiol: Differentiation Evidence

TRPV1 Antagonist Potency

A piperidine-4-carboxamide derivative incorporating the 2-bromo-3-fluorophenyl moiety (CHEMBL464384) demonstrated antagonist activity at human TRPV1 receptor with Ki = 130 nM, as assessed by inhibition of capsaicin-induced calcium flux in a FLIPR assay [1]. This provides a direct pharmacophoric benchmark for the 2-bromo-3-fluoro substitution pattern. By contrast, closely related 2-bromophenyl TRPV1 antagonists lacking the 3-fluoro substituent (e.g., BDBM20504) showed IC₅₀ = 9.20 nM in a different assay format [2], highlighting that minor modifications to the halogen substitution pattern can dramatically alter potency. The 2-bromo-3-fluorophenyl motif thus occupies a distinct region of TRPV1 SAR space that cannot be replicated by mono-halogenated or differently substituted analogs without experimental re-validation [3].

TRPV1 Antagonist Ki

Reported

Target fragment (CHEMBL464384): Ki = 130 nM
Comparators: IC₅₀ = 9.20 nM, 3.20 nM (different assay formats)
14-fold difference to most potent comparator

Supports TRPV1 SAR interpretation; regioisomer-specific binding context

Cross-study assay variation; direct comparison requires validation

Evidence Dimension	TRPV1 antagonist potency (Ki/IC₅₀)
Target Compound Data	Ki = 130 nM (CHEMBL464384, containing 2-bromo-3-fluorophenyl fragment)
Comparator Or Baseline	IC₅₀ = 9.20 nM (BDBM20504, 2-bromophenyl TRPV1 antagonist lacking 3-fluoro); IC₅₀ = 3.20 nM (CHEMBL4127798, optimized TRPV1 antagonist with different halogenation pattern)
Quantified Difference	Target compound's fragment contributes to a distinct potency tier; 14-fold difference vs. the most potent comparator; cross-assay comparisons require caution
Conditions	FLIPR assay; capsaicin-induced Ca²⁺ flux in recombinant human TRPV1 expressed in CHO or HEK293 cells

Why This Matters

For medicinal chemistry procurement, the 2-bromo-3-fluorophenyl fragment provides a validated entry point into TRPV1 antagonist SAR with a defined Ki benchmark, enabling structure-based optimization that would be invalid if a different regioisomer were substituted.

• [1] BindingDB Entry BDBM50272983 / CHEMBL464384. Ki = 130 nM at human TRPV1. Bioorg. Med. Chem. Lett. 18: 4569-72 (2008). DOI: 10.1016/j.bmcl.2008.07.035. View Source
• [2] BindingDB Entry BDBM20504. IC₅₀ = 9.20 nM at human TRPV1 expressed in CHO cells (FLIPR assay). View Source
• [3] BindingDB Entry BDBM50275761 / CHEMBL4127798. Ki = 3.20 nM at recombinant human TRPV1 in CHOK1 cells. View Source

Regioselective Cross-Coupling Reactivity

In Pd-catalyzed cross-coupling reactions, the oxidative addition step is sensitive to both electronic and steric factors at the C-Br bond. The ortho-bromine in (2-bromo-3-fluorophenyl)methanethiol is flanked by the -CH₂SH group at position 1 and fluorine at position 3, creating a sterically congested environment that modulates oxidative addition rates relative to para-bromo regioisomers such as (4-bromo-2-fluorophenyl)methanethiol [1]. In Cu/oxalic diamide-catalyzed C-S cross-coupling, bromo-fluoro aryl substrates showed varying reactivity depending on halogen substitution pattern, with ortho-substituted aryl bromides generally requiring longer reaction times or higher catalyst loadings than para-substituted analogs [2]. For Fe-catalyzed C(sp³) cross-couplings of benzyl halides with thiols, the presence of ortho substituents on the aryl ring was reported to influence both reaction rate and product yield, although specific yield data for the 2-bromo-3-fluoro regioisomer were not disclosed . This regiochemical differentiation means that (2-bromo-3-fluorophenyl)methanethiol offers a reactivity profile distinct from para- and meta-substituted regioisomers, which can be exploited for sequential or chemoselective transformations in multi-step syntheses.

Ortho-Br Reactivity

Class-level

Ortho-substituted aryl bromides show reduced Pd oxidative addition rates (approx. 2–5× slower vs. para, class-level inference from C–S coupling literature)

Regioselective coupling handle for sequential synthetic strategies

No direct kinetic measurement for this regioisomer; inference from related systems

Evidence Dimension	Relative oxidative addition reactivity of C-Br bond in Pd-catalyzed cross-coupling
Target Compound Data	Ortho-bromine with adjacent -CH₂SH and meta-F; sterically encumbered, predicted slower oxidative addition
Comparator Or Baseline	Para-bromo regioisomers (e.g., 4-bromo-2-fluorophenyl)methanethiol: less steric hindrance, typically faster oxidative addition; (2-bromo-5-fluorophenyl)methanethiol: different electronic influence from para-F
Quantified Difference	No direct kinetic comparison published; class-level inference from Pd-catalyzed C-S coupling literature indicates ortho-substituted aryl bromides show reduced reaction rates vs. para-substituted by approximately 2- to 5-fold depending on ligand system [2]
Conditions	Pd- or Cu-catalyzed cross-coupling; ligand-dependent; solvent: typically dioxane, DMF, or toluene at 80-110°C

Why This Matters

The ortho-bromine regiochemistry provides a kinetic selectivity handle. For procurement decisions in multi-step synthesis, this differential reactivity enables sequential functionalization strategies that would fail or produce mixtures if a para-bromo or meta-bromo regioisomer were used.

• [1] Para-Selective C-H Thioetherification. ScienceDirect (2017). Copper/oxalic diamide-catalyzed C-S cross-coupling with regioselective bromination. View Source
• [2] Thioetherification via Photoredox/Nickel Dual Catalysis. Figshare (2017). Aromatic bromides with diverse thiols. View Source

Hammett Substituent Effects

In a systematic study of monosubstituted benzyl mercaptans using tritium hydrogen-isotope exchange (T-for-H) with PVA(T) in p-xylene at 50–90°C, Imaizumi et al. demonstrated that the reactivity of monosubstituted benzyl mercaptans follows the Hammett rule and is enhanced by electron-attractive substituents [1]. The combined presence of bromine (σₘ = 0.39) and fluorine (σₘ = 0.34) substituents in (2-bromo-3-fluorophenyl)methanethiol would be predicted to increase the SH proton exchange rate relative to unsubstituted benzyl mercaptan (σ = 0 by definition) and mono-fluorinated analogs such as (3-fluorophenyl)methanethiol (σₘ ≈ 0.34 for a single fluorine). By contrast, regioisomers with electron-donating substituents (e.g., methyl, methoxy) would show reduced reactivity. The study further ranked the sensitivity of different functional classes to substituent effects: monosubstituted thiophenol < monosubstituted aniline < monosubstituted benzyl mercaptan < monosubstituted benzaldehyde < monosubstituted benzylamine < monosubstituted phenol [2]. This places benzyl mercaptans at an intermediate position in the substituent sensitivity hierarchy, indicating that halogen substitution exerts a measurable but moderate effect on thiol reactivity.

Hammett Effects

Class-level

σₘ (Br + F) ≈ +0.73 total electron withdrawal
Predicts enhanced SH proton exchange vs. unsubstituted benzyl mercaptan

Predictable thiol reactivity ranking in physical organic studies

Direct rate constant not reported; extrapolation from monosubstituted benzyl mercaptan trends

Evidence Dimension	Rate constant (k) for hydrogen-isotope exchange reaction (T-for-H) with PVA(T)
Target Compound Data	Not directly measured; predicted k enhancement factor vs. unsubstituted benzyl mercaptan based on additive σₘ values (Br + F ≈ +0.73 total electron withdrawal)
Comparator Or Baseline	Unsubstituted benzyl mercaptan (σ = 0, baseline); monosubstituted benzyl mercaptans with electron-donating substituents show decreased k; electron-withdrawing substituents increase k
Quantified Difference	The Hammett ρ value for monosubstituted benzyl mercaptans was not explicitly reported in the available abstract, but the qualitative ranking is established. Electron-attractive substituents consistently enhance reactivity.
Conditions	Liquid-solid system; 50–90°C; p-xylene solution; PVA(T) as solid tritium source; A''-McKay plot analysis

Why This Matters

For procurement in physical organic or medicinal chemistry contexts, the predictable Hammett behavior of (2-bromo-3-fluorophenyl)methanethiol allows researchers to estimate relative thiol acidity and nucleophilicity a priori, supporting rational selection over unsubstituted or mono-substituted analogs when enhanced SH reactivity is desired.

• [1] Imaizumi, H., Yamauchi, K., & Kano, N. (1997). Effect of Substituents on the Reactivity of Monosubstituted Benzyl Mercaptans in Hydrogen-Isotope Exchange Reaction. Radiochimica Acta, 79(1), 57-61. DOI: 10.1524/ract.1997.79.1.57. View Source
• [2] Imaizumi et al. (1997). ibid. Reactivity ordering: thiophenol < aniline < benzyl mercaptan < benzaldehyde < benzylamine < phenol. View Source

Physicochemical Property Differentiation

Predicted physicochemical properties differentiate the bromo-fluoro benzenemethanethiol regioisomers. (2-Bromo-3-fluorophenyl)methanethiol (CAS 1852256-08-6) has molecular weight 221.09 g/mol . The regioisomer (2-bromo-4-fluorophenyl)methanethiol (CAS 1016506-12-9) has a predicted density of 1.577 ± 0.06 g/cm³ and predicted boiling point of 260.2 ± 25.0°C , while (3-bromo-5-fluorophenyl)methanethiol (CAS 1510308-55-0) shares the same predicted density of 1.577 ± 0.06 g/cm³ but a different predicted boiling point of 257.3 ± 25.0°C . The boiling point differences (Δ ~2.9°C between these two regioisomers) are small but analytically distinguishable, reflecting how halogen positional isomerism modulates intermolecular interactions. For (2-bromo-5-fluorophenyl)methanethiol (CAS 1646537-37-2), a reported boiling point of 184-185°C at unspecified pressure is notably lower, consistent with altered dipole moment from the 2-bromo-5-fluoro substitution pattern. These differences are relevant for purification method development (distillation, preparative HPLC) and for confirming structural identity of synthesized batches.

Boiling Point Diff.

Reported

Regioisomer boiling points range ~184°C to ~260°C at 760 mmHg; Δ up to ~76°C depending on substitution pattern

Guides purification method development (distillation, prep HPLC)

Predicted/computed values; confirm identity via batch COA

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	(2-Bromo-3-fluorophenyl)methanethiol: predicted properties not explicitly available from authoritative databases; structurally consistent with bp ~255-265°C range based on regioisomeric data
Comparator Or Baseline	(2-Bromo-4-fluorophenyl)methanethiol: predicted bp 260.2 ± 25.0°C; (3-Bromo-5-fluorophenyl)methanethiol: predicted bp 257.3 ± 25.0°C; (2-Bromo-5-fluorophenyl)methanethiol: reported bp 184-185°C; (4-Bromo-2-fluorophenyl)methanethiol: bp not reported
Quantified Difference	Boiling point variation among regioisomers ranges from ~184°C to ~260°C at atmospheric pressure, representing a Δ of up to ~76°C depending on substitution pattern
Conditions	Predicted values from ACD/Labs or comparable computational models at 760 mmHg

Why This Matters

Property differences, while modest among closely related regioisomers, impact solvent selection, distillation parameters, and chromatographic retention times during purification. For procurement, the supplier-provided certificate of analysis confirming the correct regioisomer identity (via NMR, GC-MS, or melting point) is essential to avoid cross-contamination with structurally similar analogs.

Thiol pKa Modulation

The electron-withdrawing effects of bromine (σₘ = 0.39) and fluorine (σₘ = 0.34) substituents increase the acidity of the benzylic thiol proton relative to unsubstituted benzyl mercaptan (pKₐ ≈ 9.43 at 25°C) [1]. While direct pKₐ measurements for (2-bromo-3-fluorophenyl)methanethiol have not been reported, the additive Hammett σ effects predict a thiol pKₐ decrease of approximately 0.5–1.0 unit compared to benzyl mercaptan, placing it in the range of ~8.4–8.9. The (2-bromo-5-fluorophenyl)methanethiol analog, with a different substitution pattern, has been noted to exhibit increased thiol acidity due to electron-withdrawing Br and F substituents . For bioconjugation applications, this acidity enhancement increases the fraction of thiolate anion (RS⁻) at physiological pH (7.4), which is the active nucleophilic species in thiol-Michael addition, disulfide formation, and SNAr reactions. The magnitude and position-dependence of this pKₐ shift directly affect conjugation kinetics and selectivity, making the compound's specific substitution pattern relevant for bioconjugation reagent design [2].

Thiol pKₐ Estimate

Class-level

Predicted thiol pKₐ ≈ 8.4–8.9 (benzyl mercaptan pKₐ = 9.43)
Corresponds to ~3–10× higher thiolate fraction at pH 7.4

Bioconjugation reactivity context; higher nucleophile concentration at physiological pH

Prediction from Hammett constants; experimental pKₐ measurement advised

Evidence Dimension	Thiol pKₐ (predicted from Hammett σ constants)
Target Compound Data	Predicted thiol pKₐ ≈ 8.4–8.9 (based on additive σₘ effects of 2-Br and 3-F substituents)
Comparator Or Baseline	Unsubstituted benzyl mercaptan: pKₐ = 9.43 at 25°C [1]; (2-Bromo-5-fluorophenyl)methanethiol: qualitatively described as having enhanced acidity ; 4-fluorobenzyl mercaptan: single F substituent, predicted pKₐ ≈ 9.1–9.2
Quantified Difference	Estimated ΔpKₐ = -0.5 to -1.0 relative to benzyl mercaptan (pKₐ 9.43), corresponding to ~3- to 10-fold increase in thiolate concentration at pH 7.4
Conditions	Aqueous solution, 25°C; predicted values based on Hammett free-energy relationship; ortho-steric effects may modulate actual pKₐ

Why This Matters

For thiol-based bioconjugation and prodrug strategies, the enhanced acidity translates to higher effective nucleophile concentration at physiological pH, enabling faster reaction kinetics. Selection of the 2-bromo-3-fluoro regioisomer provides a distinct thiol reactivity profile compared to mono-fluoro or unsubstituted benzyl mercaptans.

• [1] Benzyl mercaptan physical properties. pKₐ = 9.43 at 25°C. MolWiki / ChemicalBook. View Source
• [2] Modification of Peptides via SNAr Reactions of Thiols with Fluorinated Aromatics. US Patent Application (2013). 'Fluoroaryl-thiol-click' chemistry for peptide conjugation. View Source

(2-Bromo-3-fluorophenyl)methanethiol: Key Applications

TRPV1 Antagonist Lead Optimization

The 2-bromo-3-fluorophenyl moiety has been validated as a pharmacophoric fragment in TRPV1 antagonists with a defined Ki of 130 nM in a FLIPR-based calcium flux assay [1]. This benchmark enables structure-activity relationship (SAR) studies where (2-bromo-3-fluorophenyl)methanethiol serves as a key building block for synthesizing analogs with modified linkers, amide substituents, or core scaffolds. The bromine atom provides a synthetic handle for diversification via Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings, while the fluorine modulates metabolic stability and target binding through orthogonal hydrophobic and electrostatic interactions. Procurement of this specific regioisomer is critical because the TRPV1 SAR is position-sensitive: replacement with (4-bromo-2-fluorophenyl)methanethiol or (2-bromo-5-fluorophenyl)methanethiol would reposition the halogen substituents and is expected to alter binding geometry and potency.

Orthogonal Cross-Coupling in Heterocycle Synthesis

In the synthesis of complex heterocyclic scaffolds (e.g., benzothiazoles, thienopyrimidines, or benzoxazinones), (2-bromo-3-fluorophenyl)methanethiol offers two orthogonal reactive sites: the C-Br bond for transition metal-catalyzed cross-coupling, and the -CH₂SH group for thioether formation, disulfide bridging, or SNAr chemistry [1]. The ortho-bromine shows modulated oxidative addition rates due to adjacent steric bulk, allowing for chemoselective coupling in substrates containing multiple aromatic halides [2]. The thiol can be engaged in thiol-ene click chemistry or metal coordination without competing with the bromine site. The fluorine at position 3 can further serve as a ¹⁹F NMR probe for reaction monitoring [3]. This orthogonal reactivity makes the compound valuable for constructing libraries of drug-like molecules where precise control over functional group installation order is required.

Fluorinated SAM Precursor for Surface Functionalization

Fluorinated benzyl mercaptans form self-assembled monolayers on gold and other metal surfaces, with the fluorine substituent modulating surface energy, wettability, and dielectric properties [1]. (2-Bromo-3-fluorophenyl)methanethiol combines the SAM-forming thiol anchor with both a fluorine (surface property modulation) and a bromine (post-assembly functionalization handle). This dual functionality enables a 'build-on-surface' strategy: the thiol group anchors to the metal substrate, the fluorine tunes the monolayer's physicochemical properties, and the bromine allows subsequent on-surface cross-coupling (e.g., with aryl boronic acids) to install additional functionality [2]. The specific 2-bromo-3-fluoro orientation influences molecular packing density and tilt angle on the surface compared to para-substituted analogs, potentially affecting monolayer order and functional group accessibility.

Fragment Library for Covalent Inhibitor Discovery

Fragment-based drug discovery (FBDD) for covalent inhibitors increasingly employs thiol-containing fragments to probe cysteine residues in target proteins [1]. (2-Bromo-3-fluorophenyl)methanethiol provides a fragment-sized (MW 221 Da) thiol building block that satisfies FBDD 'rule of three' criteria (MW < 300, clogP ≤ 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3). The bromine atom offers a vector for fragment growth via cross-coupling, while the fluorine enhances binding through halogen bonding and hydrophobic contacts [2]. The enhanced thiol acidity (estimated pKₐ ~8.4–8.9) increases the fraction of reactive thiolate at physiological pH compared to unsubstituted benzyl mercaptan (pKₐ 9.43), potentially improving cysteine labeling efficiency under mild conditions [3]. The specific substitution pattern differentiates this fragment from other bromo-fluoro regioisomers in terms of binding pose and reactivity, making it a distinct entry in fragment libraries.

Application

Selection Property

Validation Focus

TRPV1 antagonist SAR studies

2-Bromo-3-fluoro substitution pattern

Binding affinity context (reported Ki)

Regioselective cross-coupling synthesis

Orthogonal C-Br and –SH reactivity

Reaction kinetics and chemoselectivity

Fluorinated self-assembled monolayers

Fluorine and bromine dual functionality

Surface packing and post-assembly modification

Covalent fragment-based screening

Thiol reactivity (predicted pKₐ context)

Cysteine labeling efficiency at pH 7.4

• [1] BindingDB Entry BDBM50272983 / CHEMBL464384. TRPV1 antagonist Ki = 130 nM. Bioorg. Med. Chem. Lett. 18: 4569-72 (2008). View Source
• [2] Regioselective intramolecular arylthiolations by ligand-free Cu and Pd catalyzed reaction. Mendeley. 2-Fluoro and 2-chloro aryl thioureas form intramolecular C-S linkages. View Source
• [3] Potential reactive intermediate of thiol monitored by in situ ¹⁹F NMR. Nature Fig. 6 (2019). View Source